6-Methylpyridine-2-carbohydrazonamide

• Molecular Formula: C7H10N4
• Molecular Weight: 150.18 g/mol
• IUPAC Name: N'-amino-6-methylpyridine-2-carboximidamide
• InChI: InChI=1S/C7H10N4/c1-5-3-2-4-6(10-5)7(8)11-9/h2-4H,9H2,1H3,(H2,8,11)
• InChI Key: KKTXXWWDCWQZBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(=NN)N

Description

6-Methylpyridine-2-carbohydrazonamide is a useful research compound. Its molecular formula is C7H10N4 and its molecular weight is 150.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

11.97 g (101.4 mmol) 6-methylpyridine-2-carbonitrile are dissolved in 25 mL ethanol. After addition of 36.3 mL (304.05 mmol) hydrazine hydrate (w=30%) the reaction mixture is stirred for 24 hours at room temperature. The precipitated product (K1=1.45 g) has been filtered off and the filtrate is evaporated to ⅓ of its volume. After dilution with water the reaction mixture is extracted three times with ethyl acetate. The combined organic extracts are washed with brine and dried (Na2SO4). The solvent has been removed yielding a K2 (11.11 g) of the desired product. The overall yield is 78.9%.